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Introduction

Caspases, a family of cysteine-aspartic proteases, are central executioners of apoptosis
(programmed cell death).[1][2] They exist as inactive zymogens (procaspases) within the cell
and are activated through a proteolytic cascade in response to pro-apoptotic signals.[2][3] This
activation cascade is a hallmark of apoptosis. The (Asp)2-Rhodamine 110 assay is a highly
sensitive and convenient fluorometric method for detecting the activity of caspases, particularly
executioner caspases like caspase-3 and -7, in cell lysates and purified enzyme preparations.
Its application is crucial in basic research to understand apoptosis and in drug development for
screening compounds that modulate caspase activity.

Assay Principle

The assay utilizes a fluorogenic substrate, bis-(L-aspartic acid amide)-Rhodamine 110, often
abbreviated as (Asp)2-R110 or D2-R110.[4] This substrate is essentially a non-fluorescent
molecule where two aspartic acid residues are linked to the amino groups of the Rhodamine
110 (R110) fluorophore, effectively quenching its fluorescence.[2][4][5]

Active caspases recognize and cleave the peptide bond after the aspartate residue.[1][2][4]
The cleavage occurs in a two-step process:
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» Cleavage of the first aspartic acid residue yields a mono-aspartic acid-R110 intermediate,
which is fluorescent.[4][6]

e Subsequent cleavage of the second aspartic acid residue releases the free Rhodamine 110
(R110) dye, which is significantly more fluorescent.[2][4][6]

The resulting increase in fluorescence intensity is directly proportional to the amount of active
caspase present in the sample and can be measured using a fluorescence microplate reader
or fluorometer.[5][7]
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Caption: Principle of the two-step cleavage of (Asp)2-Rhodamine 110 by active caspases.

Caspase Activation Signaling Pathways
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Caspase activation is a critical event in both the intrinsic (mitochondrial) and extrinsic (death
receptor) apoptotic pathways.[8][9][10]

e The Extrinsic Pathway is initiated by the binding of extracellular death ligands (e.g., FasL,
TNF-a) to transmembrane death receptors.[8][11] This leads to the recruitment of adaptor
proteins like FADD and the subsequent activation of initiator caspase-8.[8][10]

o The Intrinsic Pathway is triggered by intracellular stress signals such as DNA damage or
growth factor deprivation.[9] This results in the release of cytochrome ¢ from the
mitochondria, which binds to Apaf-1 and procaspase-9 to form the apoptosome, leading to
the activation of initiator caspase-9.[3][9][10]

Both pathways converge on the activation of executioner caspases, primarily caspase-3 and
caspase-7, which are responsible for cleaving a broad range of cellular substrates, leading to
the morphological and biochemical hallmarks of apoptosis.[8][11] The (Asp)2-Rhodamine 110
assay measures the activity of these key executioner caspases.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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